Cas no 184708-08-5 (1-(4-hydrazinylbenzenesulfonyl)-4-methylpiperazine)

• Product Name: 1-(4-hydrazinylbenzenesulfonyl)-4-methylpiperazine
• CAS No: 184708-08-5
• MF: C₁₁H₁₈N₄O₂S
• MW: 270.351220607758
• CID: 3825277
• PubChem ID: 19351343
• Update Time: 2025-05-20

1-(4-hydrazinylbenzenesulfonyl)-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[(4-hydrazinophenyl)sulfonyl]-4-methyl-
• Piperazine, 1-[(4-hydrazinylphenyl)sulfonyl]-4-methyl-
• 1-(4-Hydrazinylbenzenesulfonyl)-4-methylpiperazine
• [4-(4-methylpiperazin-1-yl)sulfonylphenyl]hydrazine
• EN300-66863
• 184708-08-5
• JHA70808
• G44517
• SCHEMBL6944909
• 107-803-6
• 1-(4-hydrazinylbenzenesulfonyl)-4-methylpiperazine

• Inchi： 1S/C11H18N4O2S/c1-14-6-8-15(9-7-14)18(16,17)11-4-2-10(13-12)3-5-11/h2-5,13H,6-9,12H2,1H3
• InChI Key： JZLVUERPEYFSDL-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(NN)C=C2)(=O)=O)CCN(C)CC1

Computed Properties

• Exact Mass: 270.11504700Da
• Monoisotopic Mass: 270.11504700Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 87.1Ų

Additional information on 1-(4-hydrazinylbenzenesulfonyl)-4-methylpiperazine

Comprehensive Overview of 1-(4-hydrazinylbenzenesulfonyl)-4-methylpiperazine (CAS No. 184708-08-5)

1-(4-hydrazinylbenzenesulfonyl)-4-methylpiperazine (CAS No. 184708-08-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique sulfonyl hydrazine and methylpiperazine functional groups, exhibits versatile applications in drug discovery and material science. Its molecular structure, combining a benzenesulfonyl backbone with a hydrazinyl substituent, makes it a valuable intermediate for synthesizing biologically active molecules.

In recent years, the demand for sulfonamide derivatives like 1-(4-hydrazinylbenzenesulfonyl)-4-methylpiperazine has surged due to their potential in targeting enzyme inhibition and receptor modulation. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are pivotal in developing antimicrobial agents and central nervous system (CNS) therapeutics. The compound’s hydrazine moiety also opens avenues for click chemistry applications, a trending topic in modern synthetic chemistry.

The synthesis of CAS No. 184708-08-5 involves multi-step organic reactions, including sulfonylation and N-alkylation, to achieve high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structural integrity. Given its stability under controlled conditions, this compound is increasingly used in high-throughput screening (HTS) for identifying novel drug candidates, aligning with the growing focus on precision medicine and personalized therapeutics.

From an industrial perspective, 1-(4-hydrazinylbenzenesulfonyl)-4-methylpiperazine is a key ingredient in fine chemical manufacturing. Its compatibility with green chemistry principles—such as solvent-free reactions and catalytic efficiency—makes it a sustainable choice for large-scale production. This aligns with the global shift toward eco-friendly synthesis, a hot topic among environmental-conscious researchers and policymakers.

Frequently asked questions about this compound include its solubility profile, storage conditions, and compatibility with other reagents. Studies confirm its solubility in polar aprotic solvents like DMF and DMSO, while stability is maintained at room temperature under inert atmospheres. These properties make it a reliable candidate for laboratory-scale experiments and industrial applications alike.

In summary, 1-(4-hydrazinylbenzenesulfonyl)-4-methylpiperazine (CAS No. 184708-08-5) stands at the intersection of innovation and practicality. Its multifaceted roles in medicinal chemistry, material science, and sustainable synthesis underscore its importance in contemporary research. As scientific inquiries into targeted drug delivery and catalytic processes expand, this compound is poised to remain a focal point in cutting-edge developments.